Cas no 1806145-59-4 (2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806145-59-4
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4910843
• Update Time: 2025-06-28

2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-6-1-4(2-12)5(3-15)7(13)14-6/h1,15H,3H2,(H2,13,14)
• InChI Key： BGKSTZAAGIXHBL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(CO)C(N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.4
• Topological Polar Surface Area: 92.2

Additional information on 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806145-59-4)

2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol, identified by its CAS number 1806145-59-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its amino, cyano, trifluoromethoxy, and hydroxymethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The presence of a trifluoromethoxy group at the 6-position of the pyridine ring is particularly noteworthy. Trifluoromethoxy groups are known to enhance the metabolic stability and lipophilicity of molecules, which can be crucial for optimizing pharmacokinetic profiles. Additionally, the cyano group at the 4-position introduces a polar functional group that can influence solubility and binding interactions with biological targets. The combination of these substituents makes 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. The structural motif of 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol aligns well with this trend, as it possesses characteristics that are often sought after in drug candidates. For instance, the amino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological macromolecules such as proteins and enzymes. This versatility makes it an attractive building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The methanol group at the 3-position provides a reactive site for further functionalization, allowing chemists to explore diverse chemical transformations. These transformations can lead to the development of derivatives with enhanced potency, selectivity, or reduced toxicity. The ability to modify this compound in multiple ways underscores its value as a synthetic precursor.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The trifluoromethoxy group in 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol exemplifies this trend. Fluoro substitution can improve binding affinity, reduce metabolic degradation, and enhance cellular penetration. These effects are particularly relevant in the context of drug design, where optimizing these parameters can significantly impact therapeutic efficacy.

Recent studies have demonstrated that pyridine derivatives can exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, compounds with similar structural features have shown promise in inhibiting kinases and other targets relevant to cancer therapy. The cyano group in 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol may also contribute to its interaction with biological targets by forming hydrogen bonds or participating in electrostatic interactions.

The synthesis of 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired functional groups efficiently. The complexity of its synthesis highlights the expertise required to produce this compound on a scalable basis.

In conclusion, 2-Amino-4-cyano-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806145-59-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing novel therapeutic agents. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.